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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methoxyacetamide (CAS 5806-90-6) is an organic compound with potential applications as

a solvent in various chemical processes.[1] Its molecular structure, featuring an amide group

with a methoxy substituent on the nitrogen atom, suggests it may exhibit unique solvency

properties. This document aims to provide an overview of its known characteristics and

potential, though it is important to note that publicly available information on its specific use as

a solvent in organic reactions is limited. The majority of scientific literature focuses on its close

analogue, N-methoxy-N-methylacetamide. This document compiles the available data for N-
Methoxyacetamide.

Physicochemical Properties
A clear understanding of the physical and chemical properties of a solvent is crucial for its

application in organic synthesis. The following table summarizes the available data for N-
Methoxyacetamide.
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Property Value Reference

CAS Number 5806-90-6 [1][2][3][4][5]

Molecular Formula C₃H₇NO₂ [1][3][4][5]

Molecular Weight 89.09 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1]

Odor Mild [1]

Solubility
Soluble in water and organic

solvents
[1]

Density 0.986 g/cm³ [5]

Refractive Index 1.387 [5]

Purity ≥95% [4]

Storage Sealed in dry, 2-8°C [4]

Potential Applications in Organic Synthesis
While specific examples of N-Methoxyacetamide as a primary solvent in published organic

reactions are scarce, its properties suggest potential utility in several areas:

Reactions Requiring Polar Aprotic Solvents: Its structure suggests it may serve as a polar

aprotic solvent, potentially being a suitable medium for nucleophilic substitution reactions

(e.g., SN2 reactions), palladium-catalyzed cross-coupling reactions, and other transition

metal-catalyzed processes.

Biocatalysis and Pharmaceutical Processes: Amide-based solvents are of interest in

biocatalysis and pharmaceutical manufacturing due to their potential for biocompatibility and

unique solvation capabilities for complex molecules.

Green Chemistry: As the chemical industry moves towards more sustainable practices, the

exploration of novel, less toxic, and biodegradable solvents is of high importance. The

properties of N-Methoxyacetamide could warrant investigation as a greener alternative to

more hazardous solvents.
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Logical Relationship for Solvent Selection
The decision to employ a novel solvent like N-Methoxyacetamide would follow a logical

progression of evaluation.

Identify Reaction Type
Determine Required
Solvent Properties

(e.g., polarity, boiling point)

Defines Consult Solvent
Selection Guides

Informs Screen Potential Solvents
(including N-Methoxyacetamide)

Suggests Evaluate Performance
(Yield, Purity, Reaction Time)

Test Optimize Reaction
Conditions

Based on Results Scale-UpSuccessful Optimization

Click to download full resolution via product page

Caption: A logical workflow for evaluating and selecting a solvent for an organic reaction.

Experimental Protocols
Due to the lack of specific published protocols using N-Methoxyacetamide as a solvent, the

following are generalized experimental designs that researchers could adapt to investigate its

suitability for their specific reactions.

General Protocol for a Nucleophilic Substitution (SN2)
Reaction
Objective: To evaluate the efficacy of N-Methoxyacetamide as a solvent for a representative

SN2 reaction, such as the reaction of an alkyl halide with a nucleophile.

Materials:

N-Methoxyacetamide (as solvent)

Alkyl halide (e.g., 1-bromobutane)

Nucleophile (e.g., sodium azide)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware and stirring equipment

Analytical equipment for reaction monitoring (e.g., TLC, GC-MS, or LC-MS)
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Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser

under an inert atmosphere, add the nucleophile (e.g., sodium azide, 1.2 equivalents).

Add N-Methoxyacetamide via syringe to dissolve the nucleophile. The volume will depend

on the desired concentration (e.g., 0.1 to 1.0 M).

Stir the mixture at room temperature until the nucleophile is fully dissolved.

Add the alkyl halide (e.g., 1-bromobutane, 1.0 equivalent) to the reaction mixture dropwise.

Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the

progress of the reaction by TLC or another suitable analytical technique.

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the addition of water.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or distillation to obtain the desired

product.

Data to Collect:

Reaction time

Reaction temperature

Yield of the isolated product

Purity of the product (determined by NMR, GC, or other relevant methods)

Experimental Workflow Diagram
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The following diagram illustrates a typical workflow for screening and optimizing a reaction in a

new solvent system like N-Methoxyacetamide.
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Reaction Optimization
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in Parallel

Include N-Methoxyacetamide
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Promising Results

Vary Temperature,
Concentration, and

Stoichiometry

Determine Optimal
Reaction Conditions

Perform Reaction on
Larger Scale
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Develop Work-up and
Purification Protocol

Characterize Final
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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